Cas no 1343764-35-1 (6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde)

6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde is a heterocyclic organic compound featuring a tetrahydrobenzothiazole core with a formyl functional group at the 2-position and a methyl substituent at the 6-position. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s rigid bicyclic framework enhances stability while allowing selective modifications at the aldehyde group. Its well-defined molecular architecture ensures consistent performance in reactions such as condensations or nucleophilic additions, offering synthetic versatility for researchers in medicinal and materials chemistry.
6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde structure
1343764-35-1 structure
Product Name:6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde
CAS No:1343764-35-1
MF:C9H11NOS
MW:181.254740953445
MDL:MFCD17251099
CID:4590833
PubChem ID:62929838
Update Time:2025-10-29

6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde
    • 2-Benzothiazolecarboxaldehyde, 4,5,6,7-tetrahydro-6-methyl-
    • MDL: MFCD17251099
    • Inchi: 1S/C9H11NOS/c1-6-2-3-7-8(4-6)12-9(5-11)10-7/h5-6H,2-4H2,1H3
    • InChI Key: NEIWVXBOWGZVAZ-UHFFFAOYSA-N
    • SMILES: S1C2CC(C)CCC=2N=C1C=O

Computed Properties

  • Exact Mass: 181.056
  • Monoisotopic Mass: 181.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2A^2

6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde
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Chemenu
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Chemenu
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TRC
B102250-10mg
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TRC
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B102250-100mg
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Enamine
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Enamine
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Enamine
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6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde Related Literature

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